Cas no 61762-86-5 (Propanediol, oxybis-, tetrapropanoate)

• Product Name: Propanediol, oxybis-, tetrapropanoate
• CAS No: 61762-86-5
• MF: C₁₈H₃₈O₁₃
• MW: 462.486527919769
• CID: 467087
• PubChem ID: 71392467
• Update Time: 2025-04-19

Propanediol, oxybis-, tetrapropanoate Chemical and Physical Properties

Names and Identifiers

• Propanediol, oxybis-, tetrapropanoate
• 3-(3,3-dihydroxypropoxy)propane-1,1-diol,propanoic acid
• Propanoic acid--3,3'-oxydi(propane-1,1-diol) (4/1)
• DTXSID20814282
• 61762-86-5

• Inchi： 1S/C6H14O5.4C3H6O2/c7-5(8)1-3-11-4-2-6(9)10;4*1-2-3(4)5/h5-10H,1-4H2;4*2H2,1H3,(H,4,5)
• InChI Key： JHKJBCOXUVLGBR-UHFFFAOYSA-N
• SMILES： O(CCC(O)O)CCC(O)O.OC(CC)=O.OC(CC)=O.OC(CC)=O.OC(CC)=O

Computed Properties

• Exact Mass: 462.23124
• Monoisotopic Mass: 462.23124126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 113
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239Ų

Experimental Properties

• PSA: 239.35